Cas no 24824-70-2 (2-Oxiraneoctanoic acid,3-octyl-, hexyl ester)

• Product name: 2-Oxiraneoctanoic acid,3-octyl-, hexyl ester
• CAS No: 24824-70-2
• MF: C₂₄H₄₆O₃
• MW: 382.620248317719
• CID: 288219
• PubChem ID: 91236

2-Oxiraneoctanoic acid,3-octyl-, hexyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxiraneoctanoic acid,3-octyl-, hexyl ester
• hexyl 8-(3-octyloxiran-2-yl)octanoate
• Hexyl 3-octyloxiran-2-octanoate
• HEXYL 9,10-EPOXYSTEARATE
• EINECS 246-482-8
• SCHEMBL3693883
• 2-OXIRANEOCTANOIC ACID, 3-OCTYL-, HEXYL ESTER
• 07D1EU0PO6
• UNII-07D1EU0PO6
• 3-Octyloxiraneoctanoic acid hexyl ester
• J286.398G
• NS00049643
• 24824-70-2
• Oxiraneoctanoic acid, 3-octyl-, hexyl ester
• hexyl epoxystearate
• DTXSID50947734
• OCTADECANOIC ACID, 9,10-EPOXY-, HEXYL ESTER
• Q27236298

• Inchi： InChI=1S/C24H46O3/c1-3-5-7-9-11-14-18-22-23(27-22)19-15-12-10-13-16-20-24(25)26-21-17-8-6-4-2/h22-23H,3-21H2,1-2H3
• InChI Key： OCUXLSGBNRCHFU-UHFFFAOYSA-N
• SMILES： CCCCCCCCC1OC1CCCCCCCC(OCCCCCC)=O

Computed Properties

• Exact Mass: 382.34488
• Monoisotopic Mass: 382.344695
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 21
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Tautomer Count: nothing
• Topological Polar Surface Area: 38.8
• Surface Charge: 0

Experimental Properties

• Density: 0.91
• Boiling Point: 455.9°Cat760mmHg
• Flash Point: 172.2°C
• Refractive Index: 1.458
• PSA: 38.83